N-(4-bromo-3-methylphenyl)-4-methyl-3-nitrobenzamide

• IUPAC Name: N-(4-bromo-3-methylphenyl)-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C15H13BrN2O3/c1-9-3-4-11(8-14(9)18(20)21)15(19)17-12-5-6-13(16)10(2)7-12/h3-8H,1-2H3,(H,17,19)
• InChI Key: ACMOCBCSCIQLID-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)Br)C)[N+](=O)[O-]
• Molecular Formula: C15H13BrN2O3
• Molecular Weight: 349.18 g/mol

Description

N-(4-bromo-3-methylphenyl)-4-methyl-3-nitrobenzamide, also known as BAY 11-7082, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in 2000 by a group of researchers at Bayer AG, Germany. Since then, BAY 11-7082 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders.

Mechanism of Action

N-(4-bromo-3-methylphenyl)-4-methyl-3-nitrobenzamide 11-7082 inhibits the NF-κB pathway by preventing the degradation of IκBα, an inhibitor of NF-κB. This leads to the accumulation of IκBα and the inhibition of NF-κB activation. NF-κB is a transcription factor that regulates the expression of genes involved in cell survival, proliferation, and apoptosis. Inhibition of NF-κB has been shown to induce cell death in cancer cells and reduce inflammation in inflammatory diseases.
Biochemical and Physiological Effects
N-(4-bromo-3-methylphenyl)-4-methyl-3-nitrobenzamide 11-7082 has been shown to have a range of biochemical and physiological effects. In cancer cells, N-(4-bromo-3-methylphenyl)-4-methyl-3-nitrobenzamide 11-7082 has been shown to induce cell death and sensitize cells to chemotherapy. Inflammatory cells, N-(4-bromo-3-methylphenyl)-4-methyl-3-nitrobenzamide 11-7082 has been shown to reduce the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation. N-(4-bromo-3-methylphenyl)-4-methyl-3-nitrobenzamide 11-7082 has also been shown to inhibit the formation of amyloid plaques in the brain, which are associated with neurodegenerative disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(4-bromo-3-methylphenyl)-4-methyl-3-nitrobenzamide 11-7082 is a small molecule inhibitor that is easy to synthesize and has high purity and yield. It has been extensively studied in vitro and in vivo, making it a well-established tool for scientific research. However, N-(4-bromo-3-methylphenyl)-4-methyl-3-nitrobenzamide 11-7082 has limitations in terms of its specificity and selectivity. It has been shown to inhibit other pathways besides the NF-κB pathway, which may limit its therapeutic potential in certain diseases.

Future Directions

There are several future directions for the research and development of N-(4-bromo-3-methylphenyl)-4-methyl-3-nitrobenzamide 11-7082. One area of research is the development of more specific and selective inhibitors of the NF-κB pathway. This may lead to the development of more effective therapies for cancer and inflammatory diseases.
Another area of research is the identification of new therapeutic targets for N-(4-bromo-3-methylphenyl)-4-methyl-3-nitrobenzamide 11-7082. This may involve the identification of new pathways that are regulated by NF-κB or the development of combination therapies that target multiple pathways.
Finally, the use of N-(4-bromo-3-methylphenyl)-4-methyl-3-nitrobenzamide 11-7082 in preclinical and clinical trials for the treatment of cancer and inflammatory diseases is an area of active research. The results of these trials may lead to the development of new therapies for these diseases.

Synthesis Methods

N-(4-bromo-3-methylphenyl)-4-methyl-3-nitrobenzamide 11-7082 can be synthesized using a multi-step process involving the reaction of 4-bromo-3-methylacetophenone with 4-methyl-3-nitrobenzoic acid in the presence of a base and a coupling agent. The resulting intermediate is then treated with thionyl chloride to form the final product. The synthesis of N-(4-bromo-3-methylphenyl)-4-methyl-3-nitrobenzamide 11-7082 has been optimized to yield high purity and yield, making it suitable for research applications.

Scientific Research Applications

N-(4-bromo-3-methylphenyl)-4-methyl-3-nitrobenzamide 11-7082 has been extensively studied for its potential therapeutic applications in various diseases. One of the main areas of research has been in cancer therapy. N-(4-bromo-3-methylphenyl)-4-methyl-3-nitrobenzamide 11-7082 has been shown to inhibit the NF-κB pathway, which is involved in the regulation of cell survival, proliferation, and apoptosis. Inhibition of this pathway has been shown to induce cell death in cancer cells and sensitize them to chemotherapy.
N-(4-bromo-3-methylphenyl)-4-methyl-3-nitrobenzamide 11-7082 has also been studied for its anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the development of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.